Cas no 3027-05-2 (1,4-Diacetylpiperazine-2,5-dione)

• Product Name: 1,4-Diacetylpiperazine-2,5-dione
• CAS No: 3027-05-2
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD00059789
• CID: 43707
• PubChem ID: 87567638
• Update Time: 2025-11-01

1,4-Diacetylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Diacetylpiperazine-2,5-dione
• N,N'-Diacetylglycine Anhydride
• 1,4-Diacetyltetrahydro-2,5-pyrazinedione
• 1,4-diacetyl-2,5-diketopiperazine
• 1,4-Diacetyl-2,5-dioxopiperazine
• 1,4-Diacetyl-2,5-piperazinedione
• 1,4-diacetyl-piperazine-2,5-dione
• CBBKKVPJPRZOCM-UHFFFAOYSA
• N,N'-diacetyl-2,5-diketopiperazine
• N,N'-Diacetyl-2,5-dioxopiperazine
• N,N'-diacetyl-2,5-piperazinedione
• N,N'-diacetyl-cyclo(Gly-Gly)
• N,N′-Diacetyl-2,5-dioxopiperazine
• J-503973
• SCHEMBL64071
• AMY7026
• 21827-92-9
• DTXSID90337231
• SY051121
• FT-0753504
• 12B-033
• BCP19706
• 3027-05-2
• D1073
• AKOS005069543
• 2,5-Piperazinedione, 1,4-diacetyl-
• 1,4-Diacetyl-2,5-piperazinedione, >=98% (HPLC)
• A852457
• CBBKKVPJPRZOCM-UHFFFAOYSA-
• FT-0680053
• MFCD00059789
• N,N inverted exclamation mark -Diacetylglycine Anhydride
• CS-0033721
• D72581
• InChI=1/C8H10N2O4/c1-5(11)9-3-8(14)10(6(2)12)4-7(9)13/h3-4H2,1-2H3
• DB-250072
• STK955333
• 664-262-3

• MDL： MFCD00059789
• Inchi： 1S/C8H10N2O4/c1-5(11)9-3-8(14)10(6(2)12)4-7(9)13/h3-4H2,1-2H3
• InChI Key： CBBKKVPJPRZOCM-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)C(CN1C(C)=O)=O

Computed Properties

• Exact Mass: 198.06400
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 74.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 101.0 to 104.0 deg-C
• Boiling Point: 424.4°C at 760 mmHg
• PSA: 74.76000
• LogP: -1.37400
• Solubility: Not available

1,4-Diacetylpiperazine-2,5-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38-43
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：R26;R36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-Diacetylpiperazine-2,5-dione

Recent Advances in the Study of 1,4-Diacetylpiperazine-2,5-dione (CAS: 3027-05-2) in Chemical Biology and Pharmaceutical Research

1,4-Diacetylpiperazine-2,5-dione (CAS: 3027-05-2) is a cyclic dipeptide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its diketopiperazine (DKP) scaffold, has been explored for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have further elucidated its molecular mechanisms and potential therapeutic applications, making it a promising candidate for drug development.

One of the key areas of research involving 1,4-Diacetylpiperazine-2,5-dione is its role as a building block in the synthesis of more complex bioactive molecules. The DKP scaffold is known for its structural rigidity and ability to mimic peptide bonds, which makes it an attractive moiety for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 1,4-Diacetylpiperazine-2,5-dione, with advancements in green chemistry approaches reducing the environmental impact of its production.

In the context of antimicrobial research, 1,4-Diacetylpiperazine-2,5-dione has demonstrated inhibitory effects against a range of bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The study highlighted the compound's ability to disrupt microbial cell membranes and inhibit biofilm formation, suggesting its potential as a novel antimicrobial agent.

Another promising avenue of research involves the anticancer properties of 1,4-Diacetylpiperazine-2,5-dione. Recent in vitro and in vivo studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancers. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound's mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which are critical for cancer cell survival and proliferation. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

Beyond its direct biological activities, 1,4-Diacetylpiperazine-2,5-dione has also been investigated for its role in drug delivery systems. Its ability to form stable complexes with metal ions and other bioactive molecules has been exploited to design novel nanocarriers for targeted drug delivery. A recent study in Advanced Drug Delivery Reviews demonstrated that DKP-based nanoparticles could enhance the bioavailability and therapeutic efficacy of poorly soluble drugs, opening new possibilities for personalized medicine.

In conclusion, 1,4-Diacetylpiperazine-2,5-dione (CAS: 3027-05-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its multifaceted biological activities, combined with advancements in synthetic and application methodologies, position it as a valuable tool for drug discovery and development. Future research should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies.